Cas no 1252058-40-4 (Ethyl 1-{1-[(1-cyano-1,2-dimethylpropyl)carbamoyl]ethyl}piperidine-3-carboxylate)

• Product Name: Ethyl 1-{1-[(1-cyano-1,2-dimethylpropyl)carbamoyl]ethyl}piperidine-3-carboxylate
• CAS No: 1252058-40-4
• MF: C₁₇H₂₉N₃O₃
• MW: 323.430464506149
• CID: 5882825
• PubChem ID: 46650347
• Update Time: 2025-05-22

Ethyl 1-{1-[(1-cyano-1,2-dimethylpropyl)carbamoyl]ethyl}piperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS034413478
• Z50119856
• 1252058-40-4
• ethyl 1-{1-[(1-cyano-1,2-dimethylpropyl)carbamoyl]ethyl}piperidine-3-carboxylate
• EN300-26684110
• ethyl 1-[1-[(2-cyano-3-methylbutan-2-yl)amino]-1-oxopropan-2-yl]piperidine-3-carboxylate
• Ethyl 1-{1-[(1-cyano-1,2-dimethylpropyl)carbamoyl]ethyl}piperidine-3-carboxylate

• Inchi： 1S/C17H29N3O3/c1-6-23-16(22)14-8-7-9-20(10-14)13(4)15(21)19-17(5,11-18)12(2)3/h12-14H,6-10H2,1-5H3,(H,19,21)
• InChI Key： WRCARBYSLSPLSS-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CCCN(C(C)C(NC(C#N)(C)C(C)C)=O)C1)=O

Computed Properties

• Exact Mass: 323.22089180g/mol
• Monoisotopic Mass: 323.22089180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 82.4Ų

Additional information on Ethyl 1-{1-[(1-cyano-1,2-dimethylpropyl)carbamoyl]ethyl}piperidine-3-carboxylate

Ethyl 1-{1-[(1-Cyano-1,2-Dimethylpropyl)Carbamoyl]Ethyl}Piperidine-3-Carboxylate: A Comprehensive Overview

The compound Ethyl 1-{1-[(1-cyano-1,2-dimethylpropyl)carbamoyl]ethyl}piperidine-3-carboxylate (CAS No. 1252058-40-4) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a piperidine ring, a carboxylate group, and a cyano-substituted carbamoyl group. The combination of these functional groups makes it a versatile molecule with intriguing chemical properties.

Recent studies have highlighted the importance of piperidine derivatives in drug discovery and development. Piperidine, a six-membered cyclic amine, is known for its ability to form hydrogen bonds and participate in various bioactive interactions. In the case of Ethyl 1-{1-[(1-cyano-1,2-dimethylpropyl)carbamoyl]ethyl}piperidine-3-carboxylate, the piperidine ring is further modified with a carboxylate group at the 3-position and a carbamoyl-substituted ethyl group at the 1-position. These modifications enhance the molecule's ability to interact with biological targets, making it a promising candidate for therapeutic applications.

The cyano group present in the molecule adds another layer of complexity to its structure. Cyanide groups are known for their electron-withdrawing properties, which can influence the electronic environment of the molecule and its reactivity. In this compound, the cyano group is part of a larger substituent (1-cyano-1,2-dimethylpropyl), which further modulates the molecule's physical and chemical properties. This substituent also contributes to the molecule's lipophilicity, potentially improving its bioavailability when used in pharmaceutical formulations.

From a synthetic perspective, Ethyl 1-{1-[(1-cyano-1,2-dimethylpropyl)carbamoyl]ethyl}piperidine-3-carboxylate can be synthesized through a series of well-established organic reactions. The synthesis typically involves the formation of the piperidine ring followed by functionalization at specific positions. The introduction of the carboxylate group and the carbamoyl-substituted ethyl group requires precise control over reaction conditions to ensure high yields and product purity. Researchers have explored various methodologies to optimize this synthesis, including microwave-assisted reactions and catalytic processes.

One of the most exciting aspects of this compound is its potential application in drug design. The combination of a piperidine ring with other functional groups makes it an ideal scaffold for developing bioactive molecules. For instance, recent studies have demonstrated that piperidine derivatives can act as inhibitors of certain enzymes or receptors involved in disease pathways. By modifying the substituents on the piperidine ring, researchers can fine-tune the molecule's activity and selectivity, paving the way for novel therapeutic agents.

In addition to its pharmaceutical applications, Ethyl 1-{1-[(1-cyano-1,2-dimethylpropyl)carbamoyl]ethyl}piperidine-3-carboxylate has shown promise in materials science. Its unique structure allows it to form supramolecular assemblies or self-assembled monolayers, which are valuable in nanotechnology and surface chemistry. The molecule's ability to form hydrogen bonds and its amphiphilic nature make it an attractive candidate for designing advanced materials with tailored properties.

From an environmental standpoint, understanding the degradation pathways of Ethyl 1-{[...]carbamoyl]ethyl}piperidine[...]carboxylate is crucial for assessing its impact on ecosystems. Recent research has focused on identifying biodegradation mechanisms and evaluating toxicological profiles to ensure safe handling and disposal of this compound. These studies are essential for complying with regulatory requirements and promoting sustainable practices in chemical manufacturing.

In conclusion, Ethyl 1-{[...]carbamoyl]ethyl}piperidine[...]carboxylate (CAS No. 1252058-40-4) is a multifaceted compound with significant potential across various fields. Its unique structure enables diverse applications in drug discovery, materials science, and chemical synthesis. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.